molecular formula C7H6FNO2 B1215810 3-Fluoro-4-nitrotoluene CAS No. 446-34-4

3-Fluoro-4-nitrotoluene

Cat. No. B1215810
CAS RN: 446-34-4
M. Wt: 155.13 g/mol
InChI Key: WZMOWQCNPFDWPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Fluoro-4-nitrotoluene is a fluorinated building block . It is a white to light yellow crystal powder . It has been used in the preparation of IκB kinase (IKK) inhibitor .


Synthesis Analysis

3-Fluoro-4-nitrotoluene is used as an intermediate for the synthesis of various drugs such as antitumor agents, antibacterial agents, and anti-inflammatory agents . It has been used in the preparation of IκB kinase (IKK) inhibitor .


Molecular Structure Analysis

The molecular formula of 3-Fluoro-4-nitrotoluene is C7H6FNO2 . Its molecular weight is 155.13 .


Chemical Reactions Analysis

3-Fluoro-4-nitrotoluene has been used in the preparation of IκB kinase (IKK) inhibitor .


Physical And Chemical Properties Analysis

3-Fluoro-4-nitrotoluene has a melting point of 52-55 °C (lit.) and a boiling point of 97-98 °C/3 mmHg (lit.) . It is insoluble in water . Its density is 1,438 g/cm3 .

Scientific Research Applications

Application in the Preparation of IκB Kinase (IKK) Inhibitor

3-Fluoro-4-nitrotoluene has been used in the preparation of an IκB kinase (IKK) inhibitor, specifically BMS [N1 - (1,8-dimethylimidazo [1,2- a ]quinolin-4-yl)-ethane-1,2-diamine] . IKK inhibitors are significant in the field of medical research as they have potential therapeutic applications in treating various inflammatory diseases and cancers.

Safety and Hazards

3-Fluoro-4-nitrotoluene is harmful if swallowed, in contact with skin or if inhaled . It causes skin irritation and serious eye irritation . It should be disposed of in an approved waste disposal plant .

Future Directions

3-Fluoro-4-nitrotoluene is used as an intermediate for the synthesis of various drugs . Its unique chemical structure enables it to play a vital role in drug development and synthesis .

properties

IUPAC Name

2-fluoro-4-methyl-1-nitrobenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6FNO2/c1-5-2-3-7(9(10)11)6(8)4-5/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WZMOWQCNPFDWPA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)[N+](=O)[O-])F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6FNO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID6060002
Record name 3-Fluoro-4-nitrotoluene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID6060002
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

155.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Fluoro-4-nitrotoluene

CAS RN

446-34-4
Record name 2-Fluoro-4-methyl-1-nitrobenzene
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=446-34-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Benzene, 2-fluoro-4-methyl-1-nitro-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000446344
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-Fluoro-4-nitrotoluene
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=25756
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Benzene, 2-fluoro-4-methyl-1-nitro-
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name 3-Fluoro-4-nitrotoluene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID6060002
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-fluoro-4-nitrotoluene
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.006.516
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-Fluoro-4-nitrotoluene
Reactant of Route 2
Reactant of Route 2
3-Fluoro-4-nitrotoluene
Reactant of Route 3
Reactant of Route 3
3-Fluoro-4-nitrotoluene
Reactant of Route 4
3-Fluoro-4-nitrotoluene
Reactant of Route 5
3-Fluoro-4-nitrotoluene
Reactant of Route 6
Reactant of Route 6
3-Fluoro-4-nitrotoluene

Q & A

Q1: What are the advantages of using solid acid catalysts for the nitration of 3-fluorotoluene to produce 3-fluoro-4-nitrotoluene?

A1: Solid acid catalysts offer several advantages over conventional methods for the nitration of 3-fluorotoluene to produce 3-fluoro-4-nitrotoluene. [] These advantages include:

  • Enhanced regioselectivity: Solid acid catalysts like Fe/Mo/SiO2, MoO3/SiO2, and H-beta demonstrate superior selectivity towards the desired 3-fluoro-4-nitrotoluene isomer compared to traditional nitration methods. []
  • Milder reaction conditions: The use of solid acid catalysts allows for nitration reactions to occur under milder conditions, often employing 70% nitric acid instead of highly concentrated acids. [] This reduces the formation of unwanted byproducts and simplifies the purification process.
  • Environmental friendliness: Solid acid catalysts are easily separable from the reaction mixture and reusable, making the process more environmentally friendly and cost-effective. [] The research highlighted the stability of the H-beta catalyst, showing no significant loss in conversion or selectivity even after five cycles. []

Q2: How do the different nitration processes affect the selectivity of 3-fluoro-4-nitrotoluene production?

A2: Research indicates that the choice of nitration process significantly impacts the selectivity of 3-fluoro-4-nitrotoluene production. []

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.